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Compound of Interest

Compound Name: 2-Azido-2'-nitroacetophenone

Cat. No.: B8553386

Get Quote

CAS: (Not widely listed, derivative of 577-59-3) | IUPAC: 2-azido-1-(2-nitrophenyl)ethanone

Classification: High-Energy Organic Azide / Energetic Precursor

Executive Safety Assessment
2-Azido-2'-nitroacetophenone is a thermally unstable, shock-sensitive intermediate typically

used in the synthesis of nitrogen heterocycles (e.g., indoles, cinnolines). Its safety profile is

dominated by the interaction between the energetic azide group (

) and the electron-withdrawing nitro group (

), which increases the compound's sensitivity and potential for explosive decomposition.

The "Elephant in the Room": Explosivity Metrics
Researchers must assume this compound is explosive until proven otherwise. We validate this

via two established empirical rules:

C/N Ratio Rule: For an organic azide to be considered "safe" for isolation, the ratio of Carbon

atoms to Nitrogen atoms must generally satisfy:
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Analysis:

,

,

Ratio:

Verdict:< 3.0 (UNSTABLE). This compound falls into the "High Instability" category. It

possesses sufficient energy to sustain a propagating decomposition reaction. Do not

isolate in quantities > 1g unless absolutely necessary.

The "Rule of Six": Six carbons are required to stabilize each energetic functional group.

Analysis: 8 Carbons for 2 energetic groups (Azide + Nitro).

Ratio: 4 Carbons/Group.

Verdict:Violates the Rule of Six. Significant risk of detonation upon friction or rapid heating.

Physicochemical Hazard Profile
Parameter Data / Heuristic Implications for Handling

Thermal Stability
Decomp. Onset Anticipated <

90°C

NEVER DISTILL. Reaction

temperatures must be kept <

40°C.

Impact Sensitivity High (Nitro-azide synergy)
Use Teflon/plastic tools only.

NO METAL SPATULAS.

Light Sensitivity
High (Photolytic

loss)

Photolysis generates reactive

nitrenes. Store in amber

glass/foil.

Chemical Incompatibility
Acids, Metals, Halogenated

Solvents

Contact with acid forms

(toxic/explosive gas).

Mechanism of Decomposition
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Upon thermal or photolytic activation, 2-Azido-2'-nitroacetophenone undergoes nitrogen

extrusion (

), generating a highly reactive singlet nitrene. This intermediate can cyclize exothermically to
form N-hydroxyindole or benzofuroxan derivatives. If this heat is not dissipated (e.g., in a
concentrated solid), a thermal runaway (explosion) occurs.

Safe Synthesis & Handling Protocols
A. The "Golden Rule" of Solvents
CRITICAL WARNING: When synthesizing this compound from 2-bromo-2'-nitroacetophenone

and Sodium Azide (

), NEVER use Dichloromethane (DCM) or Chloroform.

Reasoning: Sodium azide reacts with di- and tri-halomethanes to form Diazidomethane and

Triazidomethane. These are extremely unstable liquids that can detonate without warning,

often destroying rotary evaporators.

Correct Solvents: Acetone/Water (3:1), DMSO, or Acetonitrile.

B. Synthesis Workflow (In-Situ vs. Isolation)
The safest protocol is to generate the azide in situ and react it immediately, avoiding isolation of

the solid.
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Start: 2-Bromo-2'-nitroacetophenone

Add NaN3 (Sodium Azide)

Solvent Selection Check

Acetone/Water or DMSO

Polar Aprotic

DCM / CHCl3

Halogenated

Reaction (Keep T < 25°C) RISK: Di/Triazidomethane Formation

Need to Isolate?

PATH A (Recommended):
Add next reagent directly

(e.g., Alkyne for Click Chem)

No

PATH B (High Risk):
Extraction & Workup

Yes

1. No Metal Spatulas
2. Blast Shield Active

3. Do NOT concentrate to dryness

Store: -20°C, Dark, Plastic Container

Click to download full resolution via product page
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Figure 1: Decision tree for the safe synthesis of 2-Azido-2'-nitroacetophenone, highlighting

the critical solvent restriction.

C. Isolation Protocol (If Strictly Necessary)
If you must isolate the solid for characterization:

Scale Limit: Do not exceed 1.0 mmol (~200 mg) in a single batch.

Extraction: Use Ethyl Acetate or Diethyl Ether. Wash with water to remove unreacted

.[1]

Drying: Use

. Do not use heat.

Evaporation:

Use a rotary evaporator with a protective screen.

Bath temperature: < 25°C.

Vacuum: Do not dry to a "bone dry" powder. Leave it slightly solvated (oil/solid mix) to

desensitize it.

Tools: Use conductive plastic or wooden spatulas. Friction from metal can trigger detonation.

Storage & Stability
Temperature: Store at -20°C or lower. Thermal decomposition is cumulative.

Light: Amber vials or aluminum foil wrapping is mandatory.

Container: Polypropylene or Polyethylene vials. Avoid ground glass joints (friction hazard).

Shelf Life: Discard after 3 months. Old samples may accumulate sensitive decomposition

products.
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Emergency Response & Decontamination
Spill Cleanup (Solid or Solution)
Do not simply wipe up azide spills; you must chemically deactivate them.

Evacuate the immediate area.

PPE: Face shield, double nitrile gloves, blast shield.

Deactivation Solution: 10% Ceric Ammonium Nitrate (CAN) or a 20% Sodium Nitrite (

) solution acidified with dilute

(releases

, use fume hood).

Mechanism:[2][3] Oxidizes/Reduces the azide to benign nitrogen gas (

).

Soak: Cover the spill with a paper towel soaked in the deactivation solution. Let sit for 30

minutes.

Accidental Exposure
Inhalation: Move to fresh air. Azides act like cyanides (cytochrome c oxidase inhibitors).

Seek immediate medical attention.

Skin: Wash with copious soap and water.[1] Do not use acidic washes (forms

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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